Cas no 26819-11-4 (N-Ethyl-3-nitrobenzamide)

N-Ethyl-3-nitrobenzamide structure
Product Name:N-Ethyl-3-nitrobenzamide
CAS No:26819-11-4
Molecular Formula:C9H10N2O3
Molecular Weight:194.1873
MDL:MFCD01211875
CID:852249
PubChem ID:4337561
N-Ethyl-3-nitrobenzamide Properties
Names and Identifiers
-
- N-Ethyl-3-nitrobenzamide
- Benzamide, N-ethyl-3-nitro-
- 3-Nitro-benzoesaeure-aethylamid
- 3-nitro-benzoic acid ethylamide
- 3-Nitro-N-aethylbenzamid
- Benzamide,N-ethyl-3-nitro
- m-nitrobenzoylethylamide
- N-Aethyl-3-nitro-benzamid
- N-Ethyl-3-nitrophenylcarboxamide
- 26819-11-4
- F78617
- AKOS000503438
- MFCD01211875
- STL071219
- SCHEMBL8884550
- CS-0208105
- BBA81911
- DA-07493
- DTXSID20402062
- Oprea1_782858
- BS-27836
-
- MDL: MFCD01211875
- InChIKey: MEHSMNJKCAVTNH-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H10N2O3/c1-2-10-9(12)7-4-3-5-8(6-7)11(13)14/h3-6H,2H2,1H3,(H,10,12)
- SMILES: CCNC(C1=CC([N+]([O-])=O)=CC=C1)=O
Computed Properties
- Exact Mass: 194.06900
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 4
- Monoisotopic Mass: 194.06914219g/mol
- Heavy Atom Count: 14
- Complexity: 225
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.3
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- LogP: 2.44250
- PSA: 78.41000
N-Ethyl-3-nitrobenzamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00BIRV-1g |
BenzaMide, N-ethyl-3-nitro- |
26819-11-4 | 98% | 1g |
$105.00 | ||
A2B Chem LLC | AF36747-1g |
N-Ethyl-3-nitrobenzamide |
26819-11-4 | 98% | 1g |
$97.00 | 2024-04-20 | |
abcr | AB335152-1 g |
N-Ethyl-3-nitrobenzamide; 98% |
26819-11-4 | 1 g |
€178.00 | 2023-07-19 | ||
Alichem | A019143011-10g |
N-Ethyl-3-nitrobenzamide |
26819-11-4 | 95% | 10g |
$518.84 | 2023-09-02 | |
Ambeed | A522846-5g |
N-Ethyl-3-nitrobenzamide |
26819-11-4 | 98% | 5g |
$355.0 | 2024-08-03 | |
Apollo Scientific | OR912583-1g |
N-Ethyl-3-nitrobenzamide |
26819-11-4 | 98% | 1g |
£115.00 | 2025-02-20 | |
Crysdot LLC | CD12089870-10g |
N-Ethyl-3-nitrobenzamide |
26819-11-4 | 95+% | 10g |
$471 | ||
Fluorochem | 217200-1g |
N-Ethyl-3-nitrobenzamide |
26819-11-4 | 95% | 1g |
£100.00 | 2022-03-01 | |
TRC | E925343-100mg |
N-Ethyl-3-nitrobenzamide |
26819-11-4 | 100mg |
$64.00 | 2023-05-18 |
N-Ethyl-3-nitrobenzamide Related Literature
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Shixuan He,Daming Zhou,Shaoxi Fang RSC Adv., 2019,9, 15431-15436
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Arkajyoti Chakrabarty,Sayantan Chatterjee,Uday Maitra J. Mater. Chem. C, 2013,1, 2136-2144
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Qunwei Tang,Lei Zhang,Benlin He,Peizhi Yang Chem. Commun., 2016,52, 3528-3531
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6. Front cover
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Vanessa Nascimento,Pâmella Silva Cordeiro,Massimiliano Arca,Francesca Marini,Luca Sancineto,Antonio Luiz Braga,Vito Lippolis,Michio Iwaoka,Claudio Santi New J. Chem., 2020,44, 9444-9451
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Xiaoming Yang,Xinyu Lin,Lin Wang,Weijing Zhang,Zhimin Li,Tonglai Zhang New J. Chem., 2019,43, 19180-19185
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Ni Xiao,Liang Wang,Sen Liu,Yongcun Zou,Chunyu Wang,Yanyan Ji,Jiangwei Song,Fei Li,Xiangju Meng,Feng-Shou Xiao J. Mater. Chem., 2009,19, 661-665
Recommended suppliers
Amadis Chemical Company Limited
(CAS:26819-11-4)N-Ethyl-3-nitrobenzamide

Purity:99%
Quantity:5g
Price($):320.0